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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the applications and methodologies surrounding CY5.5-
COOH chloride, a near-infrared (NIR) fluorescent dye integral to advanced biological research.

This document provides a comprehensive overview of its properties, core applications, and

detailed experimental protocols, designed to empower researchers in leveraging this powerful

tool for their studies in diagnostics and drug development.

Core Principles of CY5.5-COOH Chloride
CY5.5-COOH chloride is the carboxylic acid form of the cyanine dye, CY5.5. In this state, it is

considered non-activated and can serve as a high-quality control or for instrument calibration in

fluorescence-based experiments.[1] Its primary utility in research, however, lies in its potential

for covalent labeling of biomolecules. The carboxylic acid group provides a handle for chemical

activation, most commonly through conversion to an N-hydroxysuccinimide (NHS) ester, which

readily reacts with primary amines on proteins, peptides, and other biomolecules to form stable

amide bonds.[2][3][4]

The significance of CY5.5 dyes in biomedical research stems from their spectral properties.

Emitting in the near-infrared spectrum, they are ideal for applications requiring deep tissue
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penetration and minimal background autofluorescence from biological samples.[5][6] This

makes CY5.5-labeled molecules particularly valuable for in vivo imaging and other sensitive

detection methods.[2][7]

Quantitative Data Summary
The spectral and physical properties of CY5.5 are critical for experimental design and data

interpretation. The following table summarizes key quantitative data for CY5.5 dyes.

Property Value References

Excitation Maximum (λex) 675 - 684 nm [8][9]

Emission Maximum (λem) 694 - 710 nm [8][10][11]

Molar Extinction Coefficient (ε) ~190,000 - 250,000 M⁻¹cm⁻¹ [3][12]

Quantum Yield (Φ) ~0.2 - 0.28 [7][8]

Molecular Weight (CY5.5-

COOH)
~619.2 g/mol

Solubility
Good in organic solvents

(DMSO, DMF)
[1]

Key Research Applications
The versatility of CY5.5-COOH, once activated, allows for its use in a wide array of research

applications.

Bioconjugation: The primary application is the covalent labeling of biomolecules. This

includes:

Antibodies: For use in immunoassays such as flow cytometry, immunohistochemistry, and

western blotting.[7][13]

Peptides and Proteins: For tracking their localization, interaction, and fate in vitro and in

vivo.[2]

Nucleic Acids: For labeling amine-modified oligonucleotides.[2][14]
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In Vivo Imaging: CY5.5's NIR fluorescence is ideal for non-invasive imaging in small animal

models.[2][6] This is extensively used in:

Oncology Research: To visualize tumor growth, metastasis, and response to therapy by

labeling tumor-targeting antibodies or molecules.[13][15][16]

Drug Development: To study the biodistribution and pharmacokinetics of novel

therapeutics.[2]

Neuroscience: For imaging and tracking neural processes and disease models.[12][17][18]

Flow Cytometry: CY5.5-labeled antibodies are used for the identification and quantification of

specific cell populations based on the expression of cell surface or intracellular markers.[7]

Experimental Protocols
This section provides detailed methodologies for the key experiments involving CY5.5-COOH
chloride.

Activation of CY5.5-COOH to CY5.5-NHS Ester
This protocol describes the conversion of the inactive carboxylic acid to an amine-reactive NHS

ester using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide

(NHS).

Materials:

CY5.5-COOH chloride

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0[19]

Reaction vials
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Stir plate and stir bars

Procedure:

Prepare CY5.5-COOH Solution: Dissolve CY5.5-COOH in a minimal amount of anhydrous

DMF or DMSO.

Prepare EDC and NHS Solutions: Immediately before use, prepare stock solutions of EDC

and NHS in the Activation Buffer. It is crucial to use fresh solutions as EDC is susceptible to

hydrolysis.[5]

Activation Reaction: a. In a reaction vial, add the CY5.5-COOH solution. b. Add a 2-10 fold

molar excess of EDC and a 2-5 fold molar excess of NHS to the CY5.5-COOH solution.[20]

c. Incubate the reaction mixture for 15-60 minutes at room temperature with continuous

stirring.[20][21]

Use Immediately: The resulting CY5.5-NHS ester solution is now ready for conjugation to

amine-containing biomolecules. It is recommended to use the activated dye immediately for

the best results, as the NHS ester is susceptible to hydrolysis.

Labeling of Antibodies with CY5.5-NHS Ester
This protocol details the conjugation of the activated CY5.5-NHS ester to an antibody.

Materials:

CY5.5-NHS ester solution (from protocol 3.1)

Antibody to be labeled (in an amine-free buffer, e.g., PBS)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[2]

Quenching Solution: 1 M Tris-HCl, pH 8.0, or hydroxylamine

Purification column (e.g., Sephadex G-25)

Stir plate and stir bars
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Procedure:

Prepare Antibody Solution: Dissolve the antibody in the Reaction Buffer at a concentration of

2-10 mg/mL.[2] Buffers containing primary amines (e.g., Tris) must be avoided as they will

compete for reaction with the NHS ester.

Conjugation Reaction: a. Slowly add the CY5.5-NHS ester solution to the antibody solution

while stirring. A common starting molar ratio of dye to antibody is 10:1.[22] b. Incubate the

reaction for 1-2 hours at room temperature with continuous stirring, protected from light.[21]

Quench Reaction: Add the Quenching Solution to a final concentration of 10-50 mM to stop

the reaction by consuming any unreacted NHS ester.[19] Incubate for 15-30 minutes.

Purification: Separate the labeled antibody from the unreacted dye and byproducts using a

gel filtration column (e.g., Sephadex G-25) equilibrated with an appropriate storage buffer

(e.g., PBS).

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the conjugate at 280 nm (for the protein) and the excitation maximum of CY5.5 (around 675

nm).

Intracellular Staining for Flow Cytometry with a CY5.5-
Labeled Antibody
This protocol outlines the steps for staining intracellular antigens for analysis by flow cytometry.

Materials:

Cells in suspension

CY5.5-labeled antibody

Phosphate-Buffered Saline (PBS)

Fixation Buffer: 1-4% paraformaldehyde in PBS

Permeabilization Buffer: PBS with 0.1-0.5% Saponin or Triton X-100
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Flow Cytometry Staining Buffer: PBS with 1-2% BSA and 0.1% sodium azide

Flow cytometry tubes

Centrifuge

Procedure:

Cell Preparation: Harvest cells and wash them with PBS. Adjust the cell concentration to 1-5

x 10^6 cells/mL in Flow Cytometry Staining Buffer.

Fixation: Add 100 µL of the cell suspension to a flow cytometry tube. Add 100 µL of Fixation

Buffer and incubate for 20 minutes at room temperature.

Wash: Add 1-2 mL of PBS, centrifuge at 300-400 x g for 5 minutes, and discard the

supernatant.

Permeabilization: Resuspend the fixed cells in 100 µL of Permeabilization Buffer.

Staining: Add the predetermined optimal concentration of the CY5.5-labeled antibody to the

permeabilized cells. Incubate for 30 minutes at 4°C in the dark.[8]

Wash: Add 1-2 mL of Permeabilization Buffer, centrifuge, and discard the supernatant.

Repeat this wash step.

Resuspension: Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

Analysis: Analyze the cells on a flow cytometer equipped with a laser and filter set

appropriate for CY5.5 (e.g., 633 nm or 640 nm laser for excitation and a ~700 nm emission

filter).

Visualizations
The following diagrams illustrate key workflows and concepts related to the use of CY5.5-
COOH chloride.
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Caption: Workflow for the activation of CY5.5-COOH and conjugation to a biomolecule.
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Caption: A typical workflow for in vivo imaging using a CY5.5-labeled probe.
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Caption: Example of a signaling pathway that can be studied with a CY5.5-labeled ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Intracellular Staining for Flow Cytometry Protocol & Troubleshooting - Creative Biolabs
[creativebiolabs.net]

2. benchchem.com [benchchem.com]

3. usbio.net [usbio.net]

4. acebiolab.com [acebiolab.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b11929834/docs?utm_src=pdf-body-img#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/product/b11929834/docs?utm_src=pdf-body-img#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/product/b11929834?utm_src=pdf-custom-synthesis#bc-rfq
https://www.creativebiolabs.net/intracellular-staining-for-flow-cytometry.htm
https://www.creativebiolabs.net/intracellular-staining-for-flow-cytometry.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Imaging_with_Cy5_and_Cy7.pdf
https://www.usbio.net/protocols/flow-cytometry-protocol
https://www.acebiolab.com/product_image/images/news/20200618%20chemical%20Cyanine5%20NHS%20ester/Datasheet-ACE-C5101%20Cyanine5%20NHS%20ester.pdf?t=20200907043745
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-
NHS [echobiosystems.com]

6. lifetein.com [lifetein.com]

7. BestProtocols: Staining Intracellular Antigens for Flow Cytometry | Thermo Fisher
Scientific - JP [thermofisher.com]

8. biotium.com [biotium.com]

9. vectorlabs.com [vectorlabs.com]

10. researchgate.net [researchgate.net]

11. docs.aatbio.com [docs.aatbio.com]

12. Innovative Cyanine-Based Fluorescent Dye for Targeted Mitochondrial Imaging and Its
Utility in Whole-Brain Visualization - PMC [pmc.ncbi.nlm.nih.gov]

13. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using
Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]

14. apexbt.com [apexbt.com]

15. Visualizing cancer and response to therapy in vivo using Cy5.5-labeled factor VIIa and
anti-tissue factor antibody - PMC [pmc.ncbi.nlm.nih.gov]

16. Cy5.5-labeled Affibody molecule for near-infrared fluorescent optical imaging of
epidermal growth factor receptor positive tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

17. In Vivo Spinal Distribution of Cy5.5 Fluorescent Dye after Injection via the Lateral
Ventricle and Cisterna Magna in Rat Model - PMC [pmc.ncbi.nlm.nih.gov]

18. mdpi.com [mdpi.com]

19. documents.thermofisher.com [documents.thermofisher.com]

20. benchchem.com [benchchem.com]

21. info.gbiosciences.com [info.gbiosciences.com]

22. Flow Cytometry Protocol | Abcam [abcam.com]

To cite this document: BenchChem. [A Technical Guide to CY5.5-COOH Chloride in
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929834/docs#a-technical-guide-to-cy5-5-cooh-
chloride-in-research]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.echobiosystems.com/blog/general-protocol-for-coupling-biomolecules-to-carboxylate-particles-using-edcsulfo-nhs.html
https://www.echobiosystems.com/blog/general-protocol-for-coupling-biomolecules-to-carboxylate-particles-using-edcsulfo-nhs.html
https://lifetein.com/blog/fluorescent-labelling-with-cy5-5/
https://www.thermofisher.com/jp/ja/home/references/protocols/cell-and-tissue-analysis/protocols/staining-intracellular-antigens-flow-cytometry.html
https://www.thermofisher.com/jp/ja/home/references/protocols/cell-and-tissue-analysis/protocols/staining-intracellular-antigens-flow-cytometry.html
https://biotium.com/tech-tips-protocols/protocol-intracellular-antibody-staining-for-flow-cytometry/
https://vectorlabs.com/products/cy5-5-nhs-ester/?print-products=pdf
https://www.researchgate.net/figure/a-Schematic-representation-of-Cy55-NHS-reaction-with-APTES-leading-to-the-formation_fig1_349327396
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10795114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10795114/
https://pubmed.ncbi.nlm.nih.gov/9618048/
https://pubmed.ncbi.nlm.nih.gov/9618048/
https://www.apexbt.com/cy5-5-nhs-ester.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625384/
https://pubmed.ncbi.nlm.nih.gov/20615009/
https://pubmed.ncbi.nlm.nih.gov/20615009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6046575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6046575/
https://www.mdpi.com/2813-3137/1/1/3
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017125_EDC_UG.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_Chemistry_with_Hydroxy_PEG12_acid.pdf
https://info.gbiosciences.com/blog/2-step-protein-coupling-edc-nhs
https://www.abcam.com/en-us/technical-resources/protocols/flow-cytometry-for-intracellular-and-extracellular-targets
https://www.benchchem.com/product/b11929834/docs#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/product/b11929834/docs#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/product/b11929834/docs#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/product/b11929834/docs#a-technical-guide-to-cy5-5-cooh-chloride-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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